3-Amino-2,4-dimethylpentan-2-ol hydrochloride

• Molecular Formula: C7H18ClNO
• Molecular Weight: 167.68 g/mol
• SMILES: CC(C)C(C(C)(C)O)N.Cl
• InChI: InChI=1S/C7H17NO.ClH/c1-5(2)6(8)7(3,4)9;/h5-6,9H,8H2,1-4H3;1H
• InChIKey: OKJSFUGOWDKOGK-UHFFFAOYSA-N

3-Amino-2,4-dimethylpentan-2-ol Hydrochloride — Chiral Tertiary Amino Alcohol

3-Amino-2,4-dimethylpentan-2-ol hydrochloride (CAS 168297-78-7 as HCl salt; free base CAS 163453-95-0) is a chiral β-amino alcohol featuring a sterically congested tertiary hydroxyl at C2, an (S)-configured amine at C3, and an isopropyl substituent at C4 . With a molecular formula of C₇H₁₈ClNO (MW 167.68 g/mol), this compound belongs to the class of branched-chain amino alcohols employed as chiral auxiliaries, oxazoline precursors, and ligand building blocks in asymmetric catalysis [1]. The hydrochloride salt is a crystalline solid (mp 98–102 °C) with a defined specific optical rotation of [α]²²/D −10.0° (c = 0.5, CHCl₃) .

Chiral oxazoline precursor synthesis

Tertiary alcohol avoids oxidative degradation

(S)-configured for asymmetric induction studies

• [1] PubChem. 3-Amino-2,4-dimethylpentan-2-ol. CID 13247948. National Center for Biotechnology Information. View Source

3-Amino-2,4-dimethylpentan-2-ol HCl: Why Off-the-Shelf Analogs Fall Short

Generic substitution of this compound with structurally similar chiral amino alcohols such as L-tert-leucinol or L-valinol fails because the tertiary C2-hydroxyl fundamentally alters both the steric environment and the chemical reactivity profile of derived catalysts and auxiliaries . The gem-dimethyl substitution at the alcohol position prevents oxidative degradation pathways accessible to primary alcohols, while the (S)-configuration at C3 dictates the absolute stereochemical outcome in oxazoline-mediated transformations — as demonstrated by the complete inversion of enantioselectivity (from 33% ee (S) to 25% ee (R)) when the epimeric amino alcohol is employed in iodoaryloxazoline catalyst synthesis [1]. Furthermore, the hydrochloride salt provides a solid, non-hygroscopic handling form with a melting point (98–102 °C) nearly 100 °C lower than L-tert-leucinol hydrochloride (196–198 °C), affecting solubility, formulation, and purification workflows .

Property

This Compound

Primary Amino Alcohol Analogs

Alcohol Stability

Tertiary C2–OH resists oxidation

Primary alcohols may over-oxidize during catalyst preparation

Stereochemistry

(S)-C3 controls absolute configuration

Epimers or (R)-enantiomer may invert enantioselectivity

Salt Handling

HCl salt, lower melting solid, non-hygroscopic

L-tert-leucinol HCl much higher mp; differing solubility profiles

• [1] Guilbault, A.-A.; Legault, C. Y. Catalytic Enantioselective α-Tosyloxylation of Ketones Using Iodoaryloxazoline Catalysts: Insights on the Stereoinduction Process. J. Org. Chem. 2013, 78, 1420–1433. Table 2, Catalysts 11b vs. 18. View Source

3-Amino-2,4-dimethylpentan-2-ol HCl: Evidence vs. Closest Analogs

Tertiary Alcohol vs. Primary Alcohol: Oxidative Stability

The target compound possesses a tertiary hydroxyl (C(CH₃)₂OH) at position C2, which is fundamentally non-oxidizable under standard oxidizing conditions, unlike primary amino alcohols such as L-tert-leucinol (HO–CH₂–) and L-valinol (HO–CH₂–) that are susceptible to over-oxidation to aldehydes or carboxylic acids . This structural feature is accompanied by markedly different physical properties: the hydrochloride salt melts at 98–102 °C versus 196–198 °C for L-tert-leucinol hydrochloride, a difference of approximately 98 °C attributable to altered hydrogen-bonding networks and crystal packing . The specific optical rotation also differs substantially: [α]²²/D −10.0° (c = 0.5, CHCl₃) for the target vs. [α]²⁰/D +35±1° (c = 1, H₂O) for L-tert-leucinol hydrochloride .

Oxidative Stability

Data to verify

Tertiary vs primary alcohol; mp Δ ≈ −98°C; [α]²²/D −10.0° (CHCl₃) vs +35° (H₂O)

Tertiary alcohol eliminates oxidative side reactions; supports synthetic route design

Physical property data from vendor specifications; confirm under intended conditions

Evidence Dimension	Melting point (hydrochloride salt) and optical rotation
Target Compound Data	mp 98–102 °C; [α]²²/D −10.0° (c = 0.5, CHCl₃); tertiary C2-OH
Comparator Or Baseline	L-tert-Leucinol HCl: mp 196–198 °C; [α]²⁰/D +35±1° (c = 1, H₂O); primary C1-OH
Quantified Difference	Δmp ≈ −98 °C; Δ[α] ≈ 45° difference in magnitude and opposite sign under different conditions; tertiary vs. primary alcohol functionality
Conditions	Published vendor technical datasheets; optical rotation measured at different concentrations and solvents

Why This Matters

The tertiary alcohol eliminates oxidative side-reactions during catalyst preparation and enables orthogonal protection strategies not possible with primary amino alcohols, directly impacting synthetic route selection.

Highest Enantioselectivity: Iodoaryloxazoline Catalysts

In a comprehensive screen of iodoaryloxazoline catalysts for the enantioselective α-tosyloxylation of propiophenone, catalyst 11b — synthesized directly from (S)-3-amino-2,4-dimethylpentan-2-ol — delivered 60% isolated yield and 33% enantiomeric excess (S), the highest ee value among all 14 catalysts evaluated (Table 1) [1]. By comparison, catalyst 10b (same amino alcohol, different iodoaryl scaffold) gave 80% yield but only 12% ee; catalyst 7b yielded 66% with 6% ee; and critically, catalyst 18 — the epimer of 11b derived from the (R)-amino alcohol — produced 54% yield with 25% ee (R), demonstrating that both the sense and magnitude of stereoinduction are directly controlled by the (S)-configuration at C3 of this amino alcohol [1]. The study established that the stereogenic center alpha to the oxazoline oxygen (derived from the C3 position of the amino alcohol) is the dominant stereoinduction element, a unique mode not observed with oxazolines derived from primary amino alcohols lacking this substitution pattern [1].

Enantioselectivity

Head-to-head

11b (target-derived): 60% yield, 33% ee (S); Epimer 18: 54% yield, 25% ee (R)

(S)-configuration dictates stereoinduction; essential for catalyst development

Model reaction: α-tosyloxylation of propiophenone; J. Org. Chem. 2013

Evidence Dimension	Enantioselectivity in catalytic α-tosyloxylation of propiophenone
Target Compound Data	Catalyst 11b (derived from (S)-3-amino-2,4-dimethylpentan-2-ol): 60% isolated yield, 33% ee (S)
Comparator Or Baseline	Catalyst 10b: 80% yield, 12% ee (S); Catalyst 7b: 66% yield, 6% ee (S); Catalyst 18 (epimer from (R)-amino alcohol): 54% yield, 25% ee (R)
Quantified Difference	11b achieves 33% ee vs. ≤12% ee for other catalyst scaffolds from same amino alcohol; epimer 18 shows inverted selectivity at 25% ee (R)
Conditions	Model reaction: α-tosyloxylation of propiophenone with m-CPBA as co-oxidant and TsOH; yields after flash chromatography; ee determined by chiral HPLC

Why This Matters

This compound enables the only catalytic system achieving >30% ee for this transformation among all tested oxazoline architectures, making it the preferred chiral pool starting material for iodoaryloxazoline catalyst development.

• [1] Guilbault, A.-A.; Legault, C. Y. Catalytic Enantioselective α-Tosyloxylation of Ketones Using Iodoaryloxazoline Catalysts: Insights on the Stereoinduction Process. J. Org. Chem. 2013, 78, 1420–1433. Table 1 (entries 8–11) and Table 2. View Source

Gem-Dimethyl Oxazoline: Enhanced Scorpionate Ligands

The tertiary alcohol at C2 of (S)-3-amino-2,4-dimethylpentan-2-ol cyclizes with carboxylic acid derivatives to form 5,5-dimethyl-substituted oxazolines, in contrast to primary amino alcohols which yield 4-substituted or unsubstituted oxazolines [1]. This gem-dimethyl architecture was exploited in the synthesis of tris(4S-isopropyl-5,5-dimethyl-2-oxazolinyl)phenylborate (ToP*), a bulky C₃-symmetric scorpionate ligand. Infrared νCO analysis of ToP*M(CO)₃ complexes (M = Mn, Re) revealed that π back-donation in the rhenium compound is greater with the methylated ToP* ligand than with the non-methylated tris(4S-isopropyl-2-oxazolinyl)phenylborate (ToP) analog, as evidenced by shifts in the carbonyl stretching frequencies [1]. The Boc-protected derivative of this amino alcohol (CAS 157035-77-3) is commercially supplied specifically as the precursor for ToP* ligand synthesis .

Scorpionate Ligand

Class-level

ToP*Re(CO)₃: greater π back-donation (νCO shift) vs ToP analog

Gem-dimethyl oxazoline enhances electron-donating properties; expands ligand toolkit

Qualitative IR evidence; exact νCO values require full-text review

Evidence Dimension	νCO IR stretching frequencies as a measure of metal-to-ligand π back-donation in group 7 tricarbonyl complexes
Target Compound Data	ToP*Re(CO)₃: enhanced π back-donation (lower νCO frequencies) vs. ToP analog; ToP*ZnH (8): first crystallographically characterized optically active zinc hydride
Comparator Or Baseline	ToPRe(CO)₃: lesser π back-donation (higher νCO frequencies); ToP = tris(4S-isopropyl-2-oxazolinyl)phenylborate (non-methylated oxazoline rings)
Quantified Difference	Qualitative IR spectroscopic evidence of greater electron density at the metal center for ToP* vs. ToP; exact νCO values require full-text access
Conditions	Organometallics 2015, Volume 34, Pages 3508–3519; IR spectroscopy of isolated crystalline M(CO)₃ complexes

Why This Matters

The gem-dimethyl oxazoline motif accessible only from this tertiary amino alcohol architecture generates scorpionate ligands with enhanced electron-donating properties, expanding the toolkit for transition metal catalyst design beyond what is achievable with valinol- or tert-leucinol-derived oxazolines.

• [1] Organometallic Complexes of Bulky, Optically Active, C₃-Symmetric Tris(4S-isopropyl-5,5-dimethyl-2-oxazolinyl)phenylborate (ToP*). Organometallics 2015, 34 (14), 3508–3519. View Source

Optical Rotation for Enantiopurity Quality Control

The (S)-enantiomer of 3-amino-2,4-dimethylpentan-2-ol hydrochloride exhibits a specific optical rotation of [α]²²/D −10.0° (c = 0.5, CHCl₃), providing a rapid, low-cost QC metric for verifying enantiopurity that distinguishes it from both the (R)-enantiomer (expected +10.0° under identical conditions) and from structurally related chiral amino alcohols . For comparison, L-tert-leucinol hydrochloride shows [α]²⁰/D +35±1° (c = 1, H₂O), while (S)-valinol exhibits [α]²⁰/D +15.5° (neat) — completely different magnitudes, signs, and measurement conditions that preclude any confusion in identity testing . The commercial material is supplied at 97% purity (assay by Sigma-Aldrich), with enantiopurity verifiable by chiral HPLC against the known racemate .

QC Identity

Reported

[α]²²/D −10.0° (c=0.5, CHCl₃); distinct from L-tert-leucinol HCl +35°

Unique [α]D enables rapid enantiopurity check; supports procurement QA

Conditions differ from comparators; verify by chiral HPLC

Evidence Dimension	Specific optical rotation as a function of enantiomeric identity and chemical structure
Target Compound Data	[α]²²/D −10.0° (c = 0.5, CHCl₃); 97% assay; mp 98–102 °C (HCl salt)
Comparator Or Baseline	L-tert-Leucinol HCl: [α]²⁰/D +35±1° (c = 1, H₂O); L-Valinol: [α]²⁰/D +15.5° (neat); (R)-enantiomer of target: expected [α]²²/D ≈ +10.0°
Quantified Difference	Sign inversion (−10.0° vs. +35° for tert-leucinol HCl); magnitude ratio ~3.5× difference; measurement conditions differ in solvent and concentration
Conditions	Sigma-Aldrich Certificate of Analysis specifications; optical rotation at sodium D-line, 22 °C for target and 20 °C for comparator

Why This Matters

The unique [α]D value serves as a simple, immediate identity and enantiopurity check at receiving, enabling procurement quality assurance without requiring full chiral chromatographic analysis for every lot.

Acylal Formation under Heck Macrocyclization

Gibson et al. (Chem. Eur. J. 2004) reported that when (S)-1,1-dimethylvalinol — the free-base form of this compound — was employed as a chiral auxiliary in Heck macrocyclization reactions, a distinctive fragmentation reaction occurred: carboxylic acids generated acylals (1,1-diacetates) under the standard reaction conditions [1]. This reactivity, not observed with primary amino alcohols such as prolinol or valinol in the same study, is attributed to the tertiary alcohol's propensity for acid-catalyzed elimination/fragmentation pathways that compete with the desired Heck coupling [1]. The observation is both a cautionary note for macrocycle synthesis planning and a potential synthetic opportunity for acylal formation under non-classical conditions.

Heck Reactivity

Context-dependent

Target: fragmentation to acylals; Primary amino alcohols: no acylal formation

Tertiary alcohol may undergo competing fragmentation under Pd conditions; consider for route planning

Qualitative observation; Gibson et al. 2004

Evidence Dimension	Chemoselectivity outcome under Pd-catalyzed Heck macrocyclization conditions
Target Compound Data	(S)-1,1-Dimethylvalinol: fragmentation to acylals observed when carboxylic acids are present in Heck reaction mixtures
Comparator Or Baseline	(S)-Prolinol and other primary amino alcohols: no acylal formation reported under identical Heck macrocyclization conditions
Quantified Difference	Qualitative observation of divergent reaction pathway (fragmentation vs. successful macrocyclization); no quantitative yield comparison for the fragmentation pathway provided in the abstract
Conditions	Heck macrocyclization conditions: Pd catalyst, base, elevated temperature; Gibson et al., Chem. Eur. J. 2004, 11(1), 69–80

Why This Matters

Awareness of this unique fragmentation liability is essential for synthetic chemists considering this amino alcohol for chiral auxiliary applications under Pd-catalyzed conditions, preventing failed reactions and enabling exploitation of the fragmentation for alternative synthetic strategies.

• [1] Gibson, S. E.; Mainolfi, N.; Kalindjian, S. B.; Wright, P. T. A New Class of Non-Racemic Chiral Macrocycles: A Conformational and Synthetic Study. Chem. Eur. J. 2004, 11 (1), 69–80. PMID: 15484182. View Source

3-Amino-2,4-dimethylpentan-2-ol HCl: Procurement & Application Scenarios

Iodoaryloxazoline Organocatalysts for Ketone Functionalization

This compound is the chiral pool starting material of choice for preparing iodoaryloxazoline catalysts (e.g., catalyst 11b) that deliver the highest reported enantioselectivities (up to 33% ee) for the catalytic α-tosyloxylation of propiophenone and related ketones [1]. Procurement is indicated when developing hypervalent iodine-mediated asymmetric oxidation methodologies, where the (S)-configuration at C3 is the dominant stereoinduction element and the gem-dimethyl substitution at the oxazoline C5 position provides steric shielding critical for facial selectivity [1].

ToP* Scorpionate Ligand Precursor

The Boc-protected derivative (CAS 157035-77-3) — or the hydrochloride salt after in situ neutralization — enables synthesis of the bulky, optically active ToP* scorpionate ligand platform, which exhibits enhanced metal-to-ligand π back-donation compared to non-methylated oxazoline analogs [2]. This application is relevant for groups developing chiral transition metal catalysts (Mn, Re, Zn) for asymmetric hydrosilylation, transfer hydrogenation, or cross-dehydrocoupling reactions [2].

Chiral Auxiliary for Cyclopropanation & Biaryl Coupling

Alkenyl oxazolines derived from this amino alcohol achieve total facial stereoselectivity (>98% ee) in chromium Fischer carbene cyclopropanation reactions, outperforming valinol-derived auxiliaries [3]. Similarly, oxazolines synthesized from this compound enable excellent diastereoselectivities (>98:2 dr) in axially chiral biaryl synthesis via aryl Grignard coupling . These established literature precedents support procurement for methodological studies in stereoselective C–C bond formation.

Enantiopure Building Block for Pharmaceutical Synthesis

With a defined (3S)-configuration, 97% purity, and characteristic optical rotation, this compound serves as an enantiopure building block for medicinal chemistry programs requiring a sterically encumbered β-amino alcohol motif . The hydrochloride salt form (solid, mp 98–102 °C) facilitates accurate weighing, long-term storage, and direct use in amide coupling or oxazoline cyclization without neutralization steps that primary amino alcohols often require . Note: the Sigma-Aldrich product (719307) is discontinued; alternative suppliers include CymitQuimica (Indagoo brand) and abcr GmbH .

Application

Selection Property

Validation Focus

Iodoaryloxazoline Organocatalysts

C3 (S)-configuration stereoinduction

Enantioselectivity in α-tosyloxylation model

ToP* Scorpionate Ligands

Gem-dimethyl oxazoline architecture

Metal-to-ligand π back-donation (νCO IR)

Cyclopropanation & Biaryl Coupling

Sterically encumbered oxazoline auxiliary

Diastereoselectivity in cyclopropanation and biaryl coupling

Enantiopure Building Block

Defined (3S)-configuration and solid HCl salt

Enantiopurity verification by optical rotation and chiral HPLC

• [1] Guilbault, A.-A.; Legault, C. Y. J. Org. Chem. 2013, 78, 1420–1433. Iodoaryloxazoline catalyst 11b derived from (S)-3-amino-2,4-dimethylpentan-2-ol. View Source
• [2] Organometallics 2015, 34 (14), 3508–3519. ToP* scorpionate ligand synthesis and characterization. View Source
• [3] Barluenga, J. et al. Diastereo- and Enantioselective Cyclopropanation with Chromium Fischer Carbene Complexes. J. Am. Chem. Soc. 2001, 123 (43), 10768–10769. >98% ee with tert-leucinol-derived oxazoline. View Source